Cas no 116237-19-5 ((2,6-dimethylphenyl)-diphenylphosphorylmethanone)

• Product Name: (2,6-dimethylphenyl)-diphenylphosphorylmethanone
• CAS No: 116237-19-5
• MF: C₂₁H₁₉O₂P
• MW: 334.348126649857
• CID: 2614342
• PubChem ID: 9840629
• Update Time: 2025-04-21

(2,6-dimethylphenyl)-diphenylphosphorylmethanone Chemical and Physical Properties

Names and Identifiers

• (2,6-dimethylphenyl)-diphenylphosphorylmethanone
• Phosphine oxide, (2,6-dimethylbenzoyl)diphenyl-
• 116237-19-5
• DTXSID80431696
• SCHEMBL260684
• DTXCID10382526

• Inchi： 1S/C21H19O2P/c1-16-10-9-11-17(2)20(16)21(22)24(23,18-12-5-3-6-13-18)19-14-7-4-8-15-19/h3-15H,1-2H3
• InChI Key： SQWIEBKHVLRDRG-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C(C1C(C)=CC=CC=1C)=O)=O

Computed Properties

• Exact Mass: 334.11226684Da
• Monoisotopic Mass: 334.11226684Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 34.1Ų